Cas no 85303-94-2 (3-(4-Chloro-o-tolyl)-5-phenyl-s-triazole)

3-(4-Chloro-o-tolyl)-5-phenyl-s-triazole structure
85303-94-2 structure
Product Name:3-(4-Chloro-o-tolyl)-5-phenyl-s-triazole
CAS No:85303-94-2
MF:C15H12ClN3
MW:269.728881835938
CID:728944
Update Time:2023-08-03

3-(4-Chloro-o-tolyl)-5-phenyl-s-triazole Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole,5-(4-chloro-2-methylphenyl)-3-phenyl-
    • 3-(4-Chloro-2-methylphenyl)-5-phenyl-1H-1,2,4-triazole
    • 3-(4-Chloro-o-tolyl)-5-phenyl-1H-1,2,4-triazole
    • 3-(4-Chloro-o-tolyl)-5-phenyl-s-triazole
    • s-Triazole, 3-(4-chloro-o-tolyl)-5-phenyl-
    • 3-(4-Chloro-2-methylphenyl)-5-phenyl-s-triazole
    • 1H-1,2,4-Triazole, 3-(4-chloro-2-methylphenyl)-5-phenyl-
    • Inchi: 1S/C15H12ClN3/c1-10-9-12(16)7-8-13(10)15-17-14(18-19-15)11-5-3-2-4-6-11/h2-9H,1H3,(H,17,18,19)
    • InChI Key: LGVUPKLKXKOWAC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C2=NC(C3C=CC=CC=3)=NN2)=C(C)C=1
    • BRN: 5558843

Computed Properties

  • Exact Mass: 269.072
  • Monoisotopic Mass: 269.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6

Experimental Properties

  • Density: 1.266
  • Boiling Point: 476.6°C at 760 mmHg
  • Flash Point: 274.2°C
  • Refractive Index: 1.629
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